Cas no 958233-07-3 (DPA-714)

DPA-714 structure
DPA-714 structure
Product Name:DPA-714
CAS No:958233-07-3
MF:C22H27FN4O2
MW:398.473788499832
CID:4738840
Update Time:2024-10-25

DPA-714 Chemical and Physical Properties

Names and Identifiers

    • Y1H4D2VKZD
    • N,N-diethyl-2-(2-(4-(2-fluoroethoxy)phenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)acetamide
    • 2-(2-(4-(2-Fluoroethoxy)phenyl)-5,7-dimethylpyrazolo(1,5-a)pyrimidin-3-yl)-N,N-diethylacetamide
    • 2-(2-(4-(2-Fluoroethoxy)phenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)-N,N-diethylacetamide
    • FLZZFWBNYJNHMY-UHFFFAOYSA-N
    • [18F]D
    • BDBM50243007
    • J2.865.885K
    • n,n-diethyl-2-{2-[4-(2-fluoro-ethoxy)-phenyl]-5,7-dimeth
    • N,N-Diethyl-2-[4-(2-fluoroethoxy)phenyl]-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-acetamide (ACI)
    • 2-[2-[4-(2-Fluoroethoxy)phenyl]-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl]-N,N-diethylacetamide
    • DPA 714
    • DPA-714
    • Inchi: 1S/C22H27FN4O2/c1-5-26(6-2)20(28)14-19-21(17-7-9-18(10-8-17)29-12-11-23)25-27-16(4)13-15(3)24-22(19)27/h7-10,13H,5-6,11-12,14H2,1-4H3
    • InChI Key: FLZZFWBNYJNHMY-UHFFFAOYSA-N
    • SMILES: FCCOC1C=CC(=CC=1)C1C(CC(N(CC)CC)=O)=C2N=C(C)C=C(C)N2N=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 525
  • Topological Polar Surface Area: 59.7

DPA-714 Pricemore >>

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DPA-714 Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  15 min, 120 °C
Reference
Preparation of pyrazolopyrimidine compounds as TSPO ligands for PET imaging
, United States, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Ethanol ,  Water ;  45 min, 180 °C
1.2 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  10 min, 0 °C; 0 °C → rt
1.3 Solvents: Tetrahydrofuran ;  30 min, 120 °C
Reference
Synthesis and Structure-Activity Relationships of 5,6,7-Substituted Pyrazolopyrimidines: Discovery of a Novel TSPO PET Ligand for Cancer Imaging
Tang, Dewei; McKinley, Eliot T.; Hight, Matthew R.; Uddin, Imam Md.; Harp, Joel M.; et al, Journal of Medicinal Chemistry, 2013, 56(8), 3429-3433

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  10 min, 5 °C; 5 °C → rt
1.2 Solvents: Dichloromethane ;  16 h, 60 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Efficient tritiation of the translocator protein (18 kDa) selective ligand DPA-714
Damont, Annelaure; Garcia-Argote, Sebastien; Buisson, David-Alexandre; Rousseau, Bernard; Dolle, Frederic, Journal of Labelled Compounds and Radiopharmaceuticals, 2015, 58(1), 1-6

Production Method 4

Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Diisopropyl azodicarboxylate Solvents: Dimethylformamide ;  48 h, rt
Reference
Preparation of 2-arylpyrazolo[1,5-a]pyrimidin-3-yl acetamide derivatives as ligands for translocator protein (18 kDa)
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
Reference
Preparation of imidazo[1,2-a]pyridines as fluorinated ligands for targeting peripheral benzodiazepine receptors
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  12 - 20 h, 40 °C
Reference
A practical, multigram synthesis of the 2-(2-(4-alkoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)acetamide (DPA) class of high affinity translocator protein (TSPO) ligands
Banister, Samuel D.; Wilkinson, Shane M.; Hanani, Raphy; Reynolds, Aaron J.; Hibbs, David E.; et al, Tetrahedron Letters, 2012, 53(29), 3780-3783

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  10 min, 0 °C; 0 °C → rt
1.2 Solvents: Tetrahydrofuran ;  15 min, 120 °C
Reference
Microwave-assisted organic synthesis of a high-affinity pyrazolo-pyrimidinyl TSPO ligand
Tang, Dewei; Buck, Jason R.; Hight, Matthew R.; Manning, H. Charles, Tetrahedron Letters, 2010, 51(35), 4595-4598

Production Method 8

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  10 min, 5 °C; 5 °C → rt
1.2 Solvents: Dichloromethane ;  rt → 60 °C; overnight, 60 °C
Reference
Radiosynthesis of [18F]DPA-714, a selective radioligand for imaging the translocator protein (18 kDa) with PET
Damont, Annelaure; Hinnen, Francoise; Kuhnast, Bertrand; Schollhorn-Peyronneau, Marie-Anne; James, Michelle; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 2008, 51(7), 286-292

Production Method 9

Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Diisopropyl azodicarboxylate Solvents: Dimethylformamide ;  48 h, rt
Reference
DPA-714, a new translocator protein-specific ligand: synthesis, radiofluorination, and pharmacologic characterization
James, Michelle L.; Fulton, Roger R.; Vercoullie, Johnny; Henderson, David J.; Garreau, Lucette; et al, Journal of Nuclear Medicine, 2008, 49(5), 814-822

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  30 min, 0 °C
1.2 Solvents: Dimethylformamide ;  rt
Reference
Pyrazolo[1,5-a]pyrimidine acetamides: 4-Phenyl alkyl ether derivatives as potent ligands for the 18 kDa translocator protein (TSPO)
Reynolds, Aaron; Hanani, Raphy; Hibbs, David; Damont, Annelaure; Da Pozzo, Eleonora; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(19), 5799-5802

Production Method 11

Reaction Conditions
Reference
Effects of Translocator Protein (18 kDa) Ligands on Microglial Activation and Neuronal Death in the Quinolinic-Acid-Injected Rat Striatum
Leaver, Katherine R.; Reynolds, Aaron; Bodard, Sylvie; Guilloteau, Denis; Chalon, Sylvie; et al, ACS Chemical Neuroscience, 2012, 3(2), 114-119

DPA-714 Raw materials

DPA-714 Preparation Products

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